Cas no 922142-65-2 (Pyrrolidine, 1-(2,6-difluoro-4-nitrophenyl)-, 1-oxide)

Pyrrolidine, 1-(2,6-difluoro-4-nitrophenyl)-, 1-oxide structure
922142-65-2 structure
Product Name:Pyrrolidine, 1-(2,6-difluoro-4-nitrophenyl)-, 1-oxide
CAS No:922142-65-2
MF:C10H10F2N2O3
MW:244.194809436798
CID:742422
PubChem ID:71421774
Update Time:2025-04-19

Pyrrolidine, 1-(2,6-difluoro-4-nitrophenyl)-, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • Pyrrolidine, 1-(2,6-difluoro-4-nitrophenyl)-, 1-oxide
    • 1-(2,6-difluoro-4-nitrophenyl)-1-oxidopyrrolidin-1-ium
    • 1-(2,6-Difluoro-4-nitrophenyl)-1-oxo-1lambda~5~-pyrrolidine
    • 922142-65-2
    • 1-(2,6-Difluoro-4-nitrophenyl)pyrrolidine 1-oxide
    • DTXSID60840823
    • Inchi: 1S/C10H10F2N2O3/c11-8-5-7(13(15)16)6-9(12)10(8)14(17)3-1-2-4-14/h5-6H,1-4H2
    • InChI Key: YTXCUKOJQNJEGR-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=C(C=1[N+]1(CCCC1)[O-])F)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 244.06594851g/mol
  • Monoisotopic Mass: 244.06594851g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 63.9Ų
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